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Compound of Interest

Compound Name: Methanedisulfonic acid

Cat. No.: B1361356 Get Quote

This guide provides an in-depth overview of the essential safety and handling precautions for

methanedisulfonic acid (CAS 503-40-2), also known as methionic acid. Designed for

researchers, scientists, and professionals in drug development, this document synthesizes

critical safety data to ensure the well-being of laboratory personnel and the integrity of

research. Given the limited availability of a comprehensive Safety Data Sheet (SDS) for the

free acid form, this guide draws upon established GHS classifications, data from its sodium

salt, and safety protocols for structurally similar compounds to provide a robust framework for

safe laboratory practices.

Understanding the Hazard: Intrinsic Properties and
Reactivity
Methanedisulfonic acid (CH₄O₆S₂) is a strong organosulfur compound. Its high acidity,

comparable to that of sulfuric acid, is a primary driver of its hazardous properties.

Understanding its chemical nature is fundamental to anticipating and mitigating risks.

Key Chemical Properties:
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Property Value Source

Molecular Formula CH₄O₆S₂ PubChem

Molar Mass 176.16 g/mol Wikipedia

Appearance Colorless solid Wikipedia

Solubility in Water Miscible Wikipedia

While detailed reactivity data for methanedisulfonic acid is not extensively documented, its

structural similarity to methanesulfonic acid suggests that it should be considered incompatible

with:

Strong Bases: Violent neutralization reactions can occur.

Oxidizing Agents: May lead to vigorous and potentially hazardous reactions.

Metals: As a strong acid, it is expected to be corrosive to many metals, potentially generating

flammable hydrogen gas.

It is crucial to avoid contact with incompatible materials to prevent uncontrolled exothermic

reactions or the release of hazardous substances.

Hazard Identification and GHS Classification
Methanedisulfonic acid is classified as a hazardous chemical. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following hazard

statements based on available data.
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Hazard Class GHS Hazard Statement Pictogram

Skin Corrosion/Irritation
H314: Causes severe skin

burns and eye damage.
alt text

Serious Eye Damage/Irritation
H318: Causes serious eye

damage.
alt text

Specific Target Organ Toxicity
H335: May cause respiratory

irritation.
alt text

The primary and most severe hazard associated with methanedisulfonic acid is its corrosivity.

Direct contact can cause irreversible damage to skin and eyes. Inhalation of dust or aerosols

can lead to irritation of the respiratory tract.

Engineering Controls and Personal Protective
Equipment (PPE): A Multi-Layered Defense
A systematic approach to controlling exposure is paramount. The hierarchy of controls should

be implemented, prioritizing engineering controls and supplementing with appropriate personal

protective equipment.

Engineering Controls
Chemical Fume Hood: All handling of methanedisulfonic acid, including weighing and

solution preparation, must be conducted in a properly functioning chemical fume hood to

minimize the risk of inhalation.

Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of

vapors or dust.

Personal Protective Equipment (PPE)
The selection of PPE is critical to prevent direct contact with this corrosive substance.
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PPE Category Specification Rationale

Eye/Face Protection
Chemical safety goggles and a

face shield.

Provides protection against

splashes and airborne

particles, safeguarding against

severe eye damage.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents direct skin contact

and chemical burns.

Skin and Body Protection

A lab coat, long pants, and

closed-toe shoes. For larger

quantities or when there is a

significant risk of splashing, a

chemically resistant apron or

suit should be worn.

Protects the skin from

accidental contact.

Respiratory Protection

In situations where

engineering controls may not

be sufficient to maintain

exposure below acceptable

levels, a NIOSH-approved

respirator with an appropriate

acid gas cartridge is

necessary.

Protects against respiratory

irritation from dust or aerosols.

Personal Protective Equipment (PPE) for Methanedisulfonic Acid

Eye and Face Protection
(Goggles & Face Shield)

Hand Protection
(Chemical-Resistant Gloves)

Body Protection
(Lab Coat, Apron)

Respiratory Protection
(As Needed)

Researcher/Scientist

Must Wear Must Wear Must Wear Assess Risk
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Safe Handling and Storage Protocols
Adherence to strict protocols for handling and storage is essential to prevent accidents and

ensure a safe laboratory environment.

Handling
Avoid Inhalation, Ingestion, and Contact: Do not breathe dust or vapors. Avoid contact with

skin, eyes, and clothing.

Use in a Well-Ventilated Area: All work should be performed in a chemical fume hood.

Grounding: For procedures that may generate static electricity, ensure proper grounding of

equipment.

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in

areas where the chemical is used.

Storage
Container: Store in a tightly closed, corrosion-resistant container.

Location: Keep in a cool, dry, and well-ventilated area away from incompatible substances.

Separation: Segregate from bases, oxidizing agents, and metals.

Emergency Procedures: Preparedness and
Response
Prompt and correct action during an emergency is critical to minimizing harm.

First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing. Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cupfuls of water or milk.

Seek immediate medical attention.

Spill Response
A well-rehearsed spill response plan is crucial.

For a small spill:

Alert personnel in the immediate area.

Don appropriate PPE.

Contain the spill with an inert absorbent material (e.g., sand, vermiculite).

Neutralize the spill with a suitable agent, such as sodium carbonate or a soda ash-slaked

lime mixture.

Collect the absorbed material into a suitable container for hazardous waste disposal.

Clean the spill area with soap and water.
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For a large spill:

Evacuate the area immediately.

Alert emergency services and the appropriate safety personnel.

Restrict access to the area.

Allow only trained personnel with appropriate respiratory protection and chemical-resistant

clothing to handle the cleanup.
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Disposal Considerations
All waste containing methanedisulfonic acid must be treated as hazardous waste.

Containers: Collect waste in clearly labeled, corrosion-resistant containers.

Disposal: Dispose of hazardous waste through a licensed and approved waste disposal

contractor, in accordance with all federal, state, and local regulations. Do not dispose of it

down the drain.

Conclusion: A Commitment to Safety
Methanedisulfonic acid is a valuable chemical in research and development, but its

hazardous properties demand a high level of respect and caution. By understanding its intrinsic

hazards, implementing robust engineering controls, consistently using appropriate personal

protective equipment, and adhering to strict handling and emergency protocols, researchers

can work with this compound safely and effectively. The causality behind these precautions is

rooted in the chemical's corrosivity and irritant nature; every step is designed to create a barrier

between the user and the chemical, thus ensuring a self-validating system of safety.

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Methanedisulfonic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361356#methanedisulfonic-acid-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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